N-{[4-Chloro-2-(trifluoromethyl)phenyl]carbamothioyl}-5-(2,3-dichlorophenyl)furan-2-carboxamide
N-{[4-Chloro-2-(trifluoromethyl)phenyl]carbamothioyl}-5-(2,3-dichlorophenyl)furan-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
445418-93-9
VCID:
VC0470426
InChI:
InChI=1S/C19H10Cl3F3N2O2S/c20-9-4-5-13(11(8-9)19(23,24)25)26-18(30)27-17(28)15-7-6-14(29-15)10-2-1-3-12(21)16(10)22/h1-8H,(H2,26,27,28,30)
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C(=O)NC(=S)NC3=C(C=C(C=C3)Cl)C(F)(F)F
Molecular Formula:
C19H10Cl3F3N2O2S
Molecular Weight:
493.7g/mol
N-{[4-Chloro-2-(trifluoromethyl)phenyl]carbamothioyl}-5-(2,3-dichlorophenyl)furan-2-carboxamide
CAS No.: 445418-93-9
Main Products
VCID: VC0470426
Molecular Formula: C19H10Cl3F3N2O2S
Molecular Weight: 493.7g/mol
![N-{[4-Chloro-2-(trifluoromethyl)phenyl]carbamothioyl}-5-(2,3-dichlorophenyl)furan-2-carboxamide - 445418-93-9](/images/no_structure.jpg)
| CAS No. | 445418-93-9 |
|---|---|
| Product Name | N-{[4-Chloro-2-(trifluoromethyl)phenyl]carbamothioyl}-5-(2,3-dichlorophenyl)furan-2-carboxamide |
| Molecular Formula | C19H10Cl3F3N2O2S |
| Molecular Weight | 493.7g/mol |
| IUPAC Name | N-[[4-chloro-2-(trifluoromethyl)phenyl]carbamothioyl]-5-(2,3-dichlorophenyl)furan-2-carboxamide |
| Standard InChI | InChI=1S/C19H10Cl3F3N2O2S/c20-9-4-5-13(11(8-9)19(23,24)25)26-18(30)27-17(28)15-7-6-14(29-15)10-2-1-3-12(21)16(10)22/h1-8H,(H2,26,27,28,30) |
| Standard InChIKey | NBCINSRZNJRESB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C(=O)NC(=S)NC3=C(C=C(C=C3)Cl)C(F)(F)F |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C(=O)NC(=S)NC3=C(C=C(C=C3)Cl)C(F)(F)F |
| PubChem Compound | 1798136 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume